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Compound of Interest

Compound Name: 4-Nitrocatechol

Cat. No.: B145892 Get Quote

4-Nitrocatechol Technical Support Center
This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions for researchers, scientists, and drug development professionals

working with 4-Nitrocatechol.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Nitrocatechol?

A1: 4-Nitrocatechol is classified as harmful if swallowed and is very toxic to aquatic life with

long-lasting effects.[1] It is also known to cause skin irritation, serious eye irritation, and may

cause respiratory irritation.[2][3]

Q2: What are the proper storage conditions for 4-Nitrocatechol?

A2: To ensure stability, 4-Nitrocatechol should be stored in a tightly sealed container in a cool,

dry, and well-ventilated area.[1][4] It should be protected from direct sunlight and sources of

ignition.[1] For long-term storage, the powder form should be kept at -20°C, and solutions in

solvent should be stored at -80°C.[1][5]

Q3: What personal protective equipment (PPE) is required when handling 4-Nitrocatechol?

A3: When working with 4-Nitrocatechol, it is essential to use appropriate personal protective

equipment. This includes safety goggles with side-shields, chemical-resistant gloves, and
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impervious clothing.[1] A suitable respirator, such as a type N95 (US) or type P1 (EN 143) dust

mask, should be used where dust formation is possible.[6][7]

Q4: What should I do in case of accidental exposure to 4-Nitrocatechol?

A4: In case of accidental exposure, follow these first aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][2][3]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water.[1] If skin irritation occurs, seek medical advice.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Seek immediate medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or

poison control center immediately.[1]

Q5: What materials are incompatible with 4-Nitrocatechol?

A5: 4-Nitrocatechol is incompatible with strong acids, strong alkalis, strong oxidizing agents,

and strong reducing agents.[1] Contact with these materials should be avoided to prevent

hazardous reactions.
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Issue Possible Cause Solution

Unexpected color change of

the compound during storage.

Exposure to light, air, or

moisture.

Ensure the container is tightly

sealed and stored in a cool,

dark, and dry place as

recommended. Protect from

direct sunlight.[1][2]

Difficulty in dissolving the

compound.

Use of an inappropriate

solvent.

4-Nitrocatechol is soluble in

water.[8] For other

applications, consult relevant

literature for appropriate

solvents.

Inconsistent experimental

results.
Degradation of the compound.

Verify the storage conditions

and age of the compound.

Consider using a fresh batch if

degradation is suspected.

Visible dust or aerosol

formation during handling.
Improper handling technique.

Handle the compound in a

well-ventilated area, preferably

in a fume hood, to minimize

dust and aerosol formation.[1]

Use appropriate engineering

controls.

Quantitative Data Summary
Physical and Chemical Properties
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Property Value Source

Molecular Formula C₆H₅NO₄ [1]

Molecular Weight 155.11 g/mol [6][9]

Appearance
Yellow to mustard-colored

crystalline powder
[3][8]

Melting Point 173 - 177 °C [3][8]

Solubility Soluble in water [8]

Experimental Protocols
While specific experimental protocols are highly dependent on the research context, the

following provides a general methodology for preparing a stock solution, a common procedure

in many experimental workflows.

Protocol: Preparation of a 4-Nitrocatechol Stock Solution

Pre-Experiment Safety Check:

Ensure a calibrated analytical balance, appropriate glassware, and the selected solvent

are available.

Verify that the fume hood is functioning correctly.

Don the required personal protective equipment (safety goggles, gloves, lab coat).

Weighing the Compound:

Tare a clean, dry weighing vessel on the analytical balance.

Carefully weigh the desired amount of 4-Nitrocatechol powder. Avoid creating dust.

Dissolution:

Transfer the weighed 4-Nitrocatechol to a suitable volumetric flask.
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Add a portion of the desired solvent (e.g., DMSO, saline with co-solvents) to the flask.

Gently swirl the flask or use a magnetic stirrer to dissolve the compound completely.

Once dissolved, add the solvent to the final volume mark.

Storage:

Transfer the stock solution to a clearly labeled, airtight container.

For long-term storage, it is recommended to store the solution at -80°C.[1][5]
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Incident Occurs
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Yes
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(If Safe to Do So)

No
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(Supervisor/Safety Officer)

Provide First Aid
(See MSDS)

Exposure

Don Appropriate PPE

Spill

Seek Medical Attention

Use Spill Kit
(Absorb and Contain)

Decontaminate Area
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(Follow Regulations)

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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